4-(3-aminopropoxy)benzoic acid HCL salt
Description
4-(3-Aminopropoxy)benzoic acid HCl salt is a benzoic acid derivative featuring a propoxy side chain terminated by a primary amine group, protonated as a hydrochloride salt to enhance solubility. For instance, analogs such as 4-(3-(dibutylamino)propoxy)benzoic acid HCl (CAS 437651-44-0) share a similar backbone but substitute the primary amine with a tertiary dibutylamino group, resulting in distinct physicochemical behaviors .
Properties
IUPAC Name |
4-(3-aminopropoxy)benzoic acid;hydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13;/h2-5H,1,6-7,11H2,(H,12,13);1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTHBGIYRNPBDGG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)OCCCN.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.67 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 4-(3-aminopropoxy)benzoic acid HCl salt (inferred structure) with four structurally related benzoic acid derivatives from the evidence:
| Compound Name | CAS | Molecular Formula | Molar Mass (g/mol) | Melting Point (°C) | Solubility | Key Applications |
|---|---|---|---|---|---|---|
| 4-(3-(Dibutylamino)propoxy)benzoic acid HCl | 437651-44-0 | C₁₈H₂₉NO₃·HCl | 343.89 | 155–157 | Slight (DMSO, MeOH) | Scientific research |
| 4-[4-(Aminomethyl)phenyl]benzoic acid HCl | N/A | C₁₄H₁₄ClNO₂* | 263.72* | N/A | Aqueous media | Pharmaceutical synthesis |
| 4-[(Dimethylamino)iminomethyl]benzoic acid HCl | 210963-78-3 | C₁₀H₁₃ClN₂O₂ | 228.68 | N/A | N/A | Unspecified research |
| 4-(2-Piperidinoethoxy)benzoic acid HCl | N/A | C₁₄H₂₀ClNO₃* | 285.77* | N/A | N/A | Pharmaceutical intermediates |
*Estimated based on structural analysis.
Structural and Functional Analysis
- Backbone Variations: 4-(3-Aminopropoxy)benzoic acid HCl (hypothetical): Contains a primary amine (-NH₂) on the propoxy chain, favoring hydrogen bonding and aqueous solubility. 4-(3-(Dibutylamino)propoxy)benzoic acid HCl : Tertiary amine (dibutyl) increases lipophilicity, reducing aqueous solubility but enhancing organic solvent compatibility (e.g., DMSO). Its higher molar mass (343.89 g/mol) and crystalline structure contribute to a melting point of 155–157°C. 4-[4-(Aminomethyl)phenyl]benzoic acid HCl : Features a polar aminomethylphenyl group, improving aqueous solubility for pharmaceutical applications. 4-(2-Piperidinoethoxy)benzoic acid HCl : Piperidine ring (secondary amine) may enhance bioavailability in drug intermediates.
Solubility and Stability:
- Aqueous Solubility: The HCl salt generally improves water solubility, as seen in 4-[4-(Aminomethyl)phenyl]benzoic acid HCl . However, bulky hydrophobic groups (e.g., dibutylamino in ) limit this effect.
- Organic Solubility: Tertiary amines (e.g., ) show better solubility in DMSO and methanol compared to primary amines.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
